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Technical Support Center: Pt-Rh Thermocouples
in Hydrogen Atmospheres
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

Platinum-Rhodium (Pt-Rh) thermocouples in hydrogen-rich environments.

Troubleshooting Guides
Issue 1: Thermocouple becomes brittle and fractures
upon handling after use in a hydrogen atmosphere.
Question: Why did my robust Pt-Rh thermocouple become brittle and break after being used in

my experiment involving a hydrogen atmosphere at high temperatures?

Answer: This is a common failure mode known as embrittlement. In the case of Pt-Rh

thermocouples used in hydrogen atmospheres, the primary cause is not direct hydrogen

embrittlement of the platinum-rhodium alloys themselves, but rather a contamination process.

[1] Hydrogen can react with silica (SiO2), which is often present as an impurity in ceramic

insulators and protection tubes, even in high-purity alumina.[1][2] The hydrogen reduces the

silica to silicon. This silicon then diffuses into the Pt-Rh wires and reacts to form platinum and

rhodium silicides at the grain boundaries.[1][2] These silicides are brittle and lead to the

mechanical failure of the thermocouple.[1]
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Troubleshooting Steps:

Examine the Insulators: Inspect the ceramic insulators for any signs of degradation or

discoloration. The embrittlement is often most severe at the junctions between insulators

where the hydrogen flow has the greatest access.[1]

Verify Ceramic Purity: Check the specifications of your alumina insulators and protection

tubes. Commercial-grade alumina with silica impurities as low as 0.2% is sufficient to cause

embrittling silicide formation.[1][2]

Microscopic Analysis (if possible): If you have access to metallographic analysis, a cross-

section of the embrittled wire will likely show intergranular platinum silicide.[1]

Solution:

Use High-Purity Alumina: Employ ceramic insulators and protection sheaths with the highest

possible purity, specifically with a very low silica content (e.g., 99.7% Al2O3 or higher).[2]

Use an Impervious Sheath: A dense, impervious alumina sheath can prevent hydrogen from

reaching the thermocouple wires and reacting with any residual silica in the insulators.[1]

Issue 2: Inaccurate and drifting temperature readings
over time in a hydrogen atmosphere.
Question: My process requires precise temperature control, but the Pt-Rh thermocouple

readings are drifting significantly over time when used in a hydrogen environment. What is

causing this and how can I fix it?

Answer: Temperature drift in Pt-Rh thermocouples in a hydrogen atmosphere is primarily

caused by changes in the composition of the thermocouple wires. This is directly related to the

embrittlement mechanism described in Issue 1. The formation of silicides alters the

thermoelectric properties of the platinum and rhodium-platinum legs of the thermocouple,

leading to a change in the electromotive force (EMF) output for a given temperature.[2] This

results in inaccurate and drifting temperature readings. At very high temperatures, selective

evaporation of platinum or rhodium oxides can also contribute to drift, though the presence of

hydrogen exacerbates the contamination-induced drift.[3][4][5]
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Troubleshooting Steps:

Log Temperature Data: Analyze the historical temperature data for a consistent upward or

downward drift.

Recalibrate the Thermocouple: If it is safe to do so, remove the thermocouple and recalibrate

it against a known temperature standard. A significant deviation from the standard EMF

curve indicates contamination.

Inspect for Embrittlement: As with the previous issue, check for any signs of physical

degradation of the thermocouple wires.

Solution:

Implement High-Purity Ceramics: The most effective solution is to use high-purity, low-silica

alumina protection tubes and insulators to prevent the formation of silicides.[2]

Sheath the Thermocouple: Using a suitable metallic or ceramic sheath can protect the

thermocouple from the hydrogen atmosphere.[6][7] Alloy 600 is a potential sheath material

with good resistance to hydrogen.[6]

Regular Calibration and Replacement: In critical applications, implement a regular calibration

schedule and a preventative replacement program for thermocouples used in hydrogen

atmospheres.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of Pt-Rh thermocouple embrittlement in hydrogen?

A1: The embrittlement is primarily caused by a chemical reaction, not direct hydrogen

embrittlement. Hydrogen reduces silica (SiO2) impurities present in ceramic insulators to

silicon. This silicon then forms brittle silicides with the platinum and rhodium at the grain

boundaries of the thermocouple wires, leading to mechanical failure.[1][2]

Q2: Can I use a standard alumina protection tube for my Pt-Rh thermocouple in a hydrogen

atmosphere?
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A2: It is strongly discouraged. Standard or "commercially pure" alumina often contains enough

silica (SiO2) to cause embrittlement in the presence of hydrogen at high temperatures.[1][2] It

is crucial to use high-purity alumina, with at least 99.7% Al2O3 content, to minimize the silica

available for reduction.[2]

Q3: Will a sheathed Pt-Rh thermocouple be protected from hydrogen embrittlement?

A3: Yes, a properly selected and sealed sheath can provide excellent protection.[6][7] The

sheath acts as a barrier, preventing the hydrogen from reaching the thermocouple and the

ceramic insulators. The choice of sheath material is important; it must be resistant to hydrogen

permeation and embrittlement itself. Materials like Alloy 600 are often used for sheaths in

corrosive and high-temperature environments.[6]

Q4: How does hydrogen affect the accuracy of Pt-Rh thermocouples?

A4: Hydrogen indirectly affects accuracy by enabling the contamination of the thermocouple

wires with silicon.[2] This contamination alters the composition and, therefore, the

thermoelectric properties of the wires, leading to a drift in the thermocouple's output voltage

(EMF) and inaccurate temperature readings.[2]

Q5: Are there any alternative thermocouple types that are more resistant to hydrogen

embrittlement?

A5: While Pt-Rh thermocouples are widely used for high-temperature measurements, in

hydrogen-rich atmospheres, other types might be considered depending on the specific

temperature range and required accuracy. For lower temperatures, Type K thermocouples with

appropriate sheathing might be an option. For very high temperatures, tungsten-rhenium

thermocouples (e.g., Type C) are used, but they also have their own vulnerabilities in certain

atmospheres and require careful selection of sheath and insulator materials.[8]

Quantitative Data
Table 1: Influence of Ceramic Purity on Thermocouple Drift in Hydrogen
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Ceramic
Material

Purity
Temperatur
e

Atmospher
e

Observatio
n

Reference

Mullitic

materials
- 1400°C Hydrogen

Strong

thermoelectri

c changes

and

embrittlement

within

minutes.

[2]

Silicon Oxide - 1400°C Hydrogen

Strong

thermoelectri

c changes

and

embrittlement

within

minutes.

[2]

"Pure"

Alumina
99.5% Al2O3 1400°C Hydrogen

Rapid change

in

thermoelectri

c strength,

leading to

faulty

measurement

s.

[2]

High-Purity

Alumina
99.7% Al2O3 1400°C Hydrogen

No damage

observed

even after

one year.

[2]

Table 2: Seebeck Coefficient of Pt-Rh10/Pt (Type S) Thin-Film Thermocouple
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Property Value Reference

Average Seebeck Coefficient 10.70 µV/°C [9]

Repeatability ~99.92% [9]

Note: This data is for a thin-film thermocouple and provides a baseline for the thermoelectric

properties in the absence of contamination.

Experimental Protocols
Protocol 1: Evaluation of Pt-Rh Thermocouple
Embrittlement in a Hydrogen Atmosphere
Objective: To determine the susceptibility of a Pt-Rh thermocouple to embrittlement when

exposed to a hydrogen atmosphere at a specified temperature.

Materials:

Pt-Rh thermocouple (e.g., Type S, R, or B)

Tube furnace with controlled atmosphere capabilities

High-purity hydrogen gas supply

Ceramic insulators and protection tube of known composition (e.g., standard and high-purity

alumina)

Flow meters and controllers for gas atmosphere

Data acquisition system for temperature monitoring

Optical microscope or Scanning Electron Microscope (SEM) for post-exposure analysis

Methodology:

Sample Preparation:
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Assemble the Pt-Rh thermocouple with the ceramic insulators to be tested.

Place the assembly inside the ceramic protection tube.

Install the entire assembly into the tube furnace.

Experimental Setup:

Connect the hydrogen gas supply to the furnace, ensuring all connections are leak-tight.

Connect the thermocouple to the data acquisition system.

Procedure:

Purge the furnace with an inert gas (e.g., argon) to remove any oxygen.

Introduce a controlled flow of hydrogen into the furnace.

Ramp the furnace temperature to the desired setpoint (e.g., 1400°C).

Hold the temperature constant for a predetermined duration (e.g., 24, 48, 100 hours).

Continuously monitor and log the temperature reading from the thermocouple.

After the exposure time, cool the furnace down to room temperature under the hydrogen

or inert atmosphere.

Post-Exposure Analysis:

Carefully remove the thermocouple assembly from the furnace.

Perform a visual inspection for any signs of discoloration or degradation.

Conduct a simple bend test to assess for embrittlement.

For a more detailed analysis, section a piece of the exposed thermocouple wire for

metallographic preparation.
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Examine the microstructure of the wire using an optical microscope or SEM to look for the

presence of intergranular phases (silicides).

Visualizations
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Caption: Embrittlement pathway of Pt-Rh thermocouples in hydrogen.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b082538?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symptom:
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Caption: Troubleshooting flowchart for Pt-Rh thermocouple issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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